Cas no 1421493-11-9 (2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine)
2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- Methanone, [1-(methylsulfonyl)-4-piperidinyl][4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]-1-piperidinyl]-
- 2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine
-
- Inchi: 1S/C18H24F3N3O4S/c1-29(26,27)24-10-4-13(5-11-24)17(25)23-8-6-15(7-9-23)28-16-3-2-14(12-22-16)18(19,20)21/h2-3,12-13,15H,4-11H2,1H3
- InChI Key: XCPQLAGFCRIOIT-UHFFFAOYSA-N
- SMILES: C(C1CCN(S(C)(=O)=O)CC1)(N1CCC(OC2=NC=C(C(F)(F)F)C=C2)CC1)=O
2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6359-0623-2μmol |
2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine |
1421493-11-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6359-0623-5μmol |
2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine |
1421493-11-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6359-0623-10μmol |
2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine |
1421493-11-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6359-0623-20μmol |
2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine |
1421493-11-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6359-0623-1mg |
2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine |
1421493-11-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6359-0623-2mg |
2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine |
1421493-11-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6359-0623-3mg |
2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine |
1421493-11-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6359-0623-4mg |
2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine |
1421493-11-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6359-0623-5mg |
2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine |
1421493-11-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6359-0623-10mg |
2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine |
1421493-11-9 | 10mg |
$79.0 | 2023-09-09 |
2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine
Recent Advances in the Study of 2-{[1-(1-Methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine (CAS: 1421493-11-9)
The compound 2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine (CAS: 1421493-11-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique piperidine and trifluoromethylpyridine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its potential use in drug development.
One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity. The researchers employed a multi-step process involving the coupling of 1-methanesulfonylpiperidine-4-carboxylic acid with a piperidine derivative, followed by the introduction of the trifluoromethylpyridine group. This method not only enhances the efficiency of production but also reduces the formation of by-products, which is critical for pharmaceutical applications.
Pharmacological evaluations of 2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine have revealed its potent inhibitory effects on specific kinases involved in inflammatory pathways. In vitro and in vivo studies demonstrated that the compound exhibits high selectivity and efficacy, with minimal off-target effects. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Furthermore, molecular docking studies have provided insights into the binding interactions between the compound and its target proteins, highlighting the importance of the trifluoromethyl group in enhancing binding affinity.
Another significant advancement is the exploration of this compound's role in cancer therapy. Preliminary data from a 2024 study indicate that it can induce apoptosis in certain cancer cell lines by modulating key signaling pathways. The compound's ability to cross the blood-brain barrier also opens up possibilities for its use in treating central nervous system disorders. However, further preclinical and clinical studies are needed to fully elucidate its therapeutic potential and safety profile.
In conclusion, the recent research on 2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine (CAS: 1421493-11-9) underscores its versatility and promise in medicinal chemistry. The advancements in synthesis, pharmacological characterization, and mechanistic understanding provide a solid foundation for future drug development efforts. Continued research will be essential to translate these findings into clinically viable therapies.
1421493-11-9 (2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)